(Z)-2-(5-(2-(allyloxy)benzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid

• IUPAC Name: 2-[(5Z)-4-oxo-5-[(2-prop-2-enoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• InChI: InChI=1S/C15H13NO4S2/c1-2-7-20-11-6-4-3-5-10(11)8-12-14(19)16(9-13(17)18)15(21)22-12/h2-6,8H,1,7,9H2,(H,17,18)/b12-8-
• InChI Key: DREITSQAJKJJSQ-WQLSENKSSA-N
• Canonical SMILES: C=CCOC1=CC=CC=C1C=C2C(=O)N(C(=S)S2)CC(=O)O
• Isomeric SMILES: C=CCOC1=CC=CC=C1/C=C\2/C(=O)N(C(=S)S2)CC(=O)O
• Molecular Formula: C15H13NO4S2
• Molecular Weight: 335.4 g/mol

Description

(Z)-2-(5-(2-(allyloxy)benzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid, also known as ATB-346, is a novel compound that has gained significant attention in the scientific community due to its potential as a non-steroidal anti-inflammatory drug (NSAID) with reduced gastrointestinal toxicity.

Mechanism of Action

Further studies could investigate the mechanism of action of (Z)-2-(5-(2-(allyloxy)benzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid and its conversion to the active inhibitor of COX-2.
4. Safety: Future studies could focus on the long-term safety of this compound and its potential for cardiovascular toxicity.
In conclusion, this compound is a novel compound with potential as a safer alternative to traditional NSAIDs. Its reduced gastrointestinal toxicity and similar anti-inflammatory and analgesic effects make it a promising candidate for the treatment of inflammatory conditions. Future studies could focus on its clinical efficacy, mechanism of action, and long-term safety.

Advantages and Limitations for Lab Experiments

One advantage of using (Z)-2-(5-(2-(allyloxy)benzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid in lab experiments is its reduced gastrointestinal toxicity, which allows for longer-term studies without the need for frequent dosing. A limitation of using this compound is its prodrug nature, which requires the presence of H2O2 for conversion to the active inhibitor of COX-2.

Future Directions

1. Clinical Trials: (Z)-2-(5-(2-(allyloxy)benzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid is currently undergoing phase III clinical trials for the treatment of osteoarthritis and rheumatoid arthritis. Future studies could focus on the use of this compound for other inflammatory conditions.
2. Combination Therapy: this compound could be used in combination with other drugs to enhance its anti-inflammatory and analgesic effects.
3.

Synthesis Methods

(Z)-2-(5-(2-(allyloxy)benzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid is synthesized by the reaction of 2-(allyloxy)benzaldehyde with 2-amino-4-oxo-2-thioxothiazolidine-3-acetic acid in the presence of acetic anhydride and triethylamine. The resulting compound is a yellow solid with a melting point of 218-220°C.

Scientific Research Applications

(Z)-2-(5-(2-(allyloxy)benzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid has been extensively studied for its potential as a safer alternative to traditional NSAIDs. It has been shown to have similar anti-inflammatory and analgesic effects as other NSAIDs, but with significantly reduced gastrointestinal toxicity.